4-(1,5-Dipyridin-4-ylhexan-3-yl)pyridine;trihydrofluoride

• IUPAC Name: 4-(1,5-dipyridin-4-ylhexan-3-yl)pyridine;trihydrofluoride
• InChI: InChI=1S/C21H23N3.3FH/c1-17(19-6-12-23-13-7-19)16-21(20-8-14-24-15-9-20)3-2-18-4-10-22-11-5-18;;;/h4-15,17,21H,2-3,16H2,1H3;3*1H
• InChI Key: VXDLBAQFZXDLIF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(CCC1=CC=NC=C1)C2=CC=NC=C2)C3=CC=NC=C3.F.F.F
• Molecular Formula: C21H26F3N3
• DSSTOX Substance ID: DTXSID70746549
• Molecular Weight: 377.4 g/mol
• CAS RN: 79821-63-9

Description

Synthesis Analysis

The synthesis of 1,4-Dihydropyridines, a group of pyridine-based molecules to which our compound belongs, can be achieved via a cyclic condensation type reaction, known as Hantzsch pyridine synthesis. This process enables a simple and efficient method for the synthesis of multi-substituted N-H 1,4-dihydropyridine (1,4-DHP) derivatives.

Molecular Structure Analysis

The molecular structure of “4-(1,5-Dipyridin-4-ylhexan-3-yl)pyridine;trihydrofluoride” is based on the 1,4-Dihydropyridines scaffold. It is a family of hydrogenated N-hetero-aromatic members with various derivatives having different substituents positioned at 2,6,3,5, and 1,4.

Chemical Reactions Analysis

The chemical reactions involving 1,4-Dihydropyridines are diverse. They are known to be effective in conditions such as angina, hypertension, myocardial infarction, and show vasodilatory and cardiac depressant effects. An umpolung approach to the hydroboration of pyridines has been realized under simple basic and catalyst-free conditions.

Scientific Research Applications

Photoluminescent and Magnetic Properties

The compound 4-(2-tetrathiafulvalenyl-ethenyl)pyridine (TTF-CH=CH-Py) was studied for its photoluminescent and magnetic properties when it interacts with rare earth complexes. This research focused on the synthesis and crystal structure of the compounds, exploring their optical and magnetic measurements. The compounds exhibited specific luminescence properties and paramagnetic behavior, indicating their potential in materials science for applications requiring luminescent or magnetic functionalities (Pointillart et al., 2009).

Fluorinated Polymer Technology

The development of novel fluorinated polyimides and other polymer materials using pyridine and similar chemical structures has been a significant area of research. These materials demonstrate excellent solubility, thermal stability, mechanical strength, and optical properties, making them suitable for advanced applications such as high-performance coatings, aerospace materials, and electronic components. Studies reveal their potential in enhancing the properties of polymers, contributing to advancements in material science and engineering (Guan et al., 2014), (Huang et al., 2019).

Photocatalytic Applications

The photocatalytic degradation of pyridine in water using TiO2 was extensively studied, indicating the potential of this compound in environmental applications. The research provides insights into the kinetics and products of the degradation process, contributing to the understanding of how pyridine-based compounds can be used in water treatment and pollution control (Maillard-Dupuy et al., 1994).

Mechanism of Action

The effects of 1,4-Dihydropyridines are precipitated in response to the inhibition of calcium channels, gradually restricting calcium influx. This mechanism of action is responsible for their wide range of therapeutic potentials.

Safety and Hazards

The specific safety and hazards associated with “4-(1,5-Dipyridin-4-ylhexan-3-yl)pyridine;trihydrofluoride” are not detailed in the search results. For detailed safety data sheets, please refer to the appropriate resources.